Cas no 127253-15-0 ((2R,3R)-2,3-dimethylbutane-1,4-diol)

• Product Name: (2R,3R)-2,3-dimethylbutane-1,4-diol
• CAS No: 127253-15-0
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 1225570
• PubChem ID: 13442278
• Update Time: 2025-04-20

(2R,3R)-2,3-dimethylbutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2,3-dimethylbutane-1,4-diol
• 1,4-butanediol, 2,3-dimethyl-, (2R,3R)-
• LogP
• SCHEMBL4754346
• (2R,3R)-2,3-Dimethyl-1,4-butanediol
• 127253-15-0
• DTXSID001294325
• SKQUTIPQJKQFRA-WDSKDSINSA-N

• Inchi： 1S/C6H14O2/c1-5(3-7)6(2)4-8/h5-8H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： SKQUTIPQJKQFRA-WDSKDSINSA-N
• SMILES： OC[C@H](C)[C@@H](C)CO

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 46.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 211.1°C at 760 mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.445
• PSA: 40.46